Cas no 18830-16-5 (Z-Leu-Met-OH)

• Product Name: Z-Leu-Met-OH
• CAS No: 18830-16-5
• MF: C₁₉H₂₈N₂O₅S
• MW: 396.501024246216
• CID: 158623
• PubChem ID: 87818
• Update Time: 2025-04-19

Z-Leu-Met-OH Chemical and Physical Properties

Names and Identifiers

• L-Methionine,N-[(phenylmethoxy)carbonyl]-L-leucyl- (9CI)
• Z-LEU-MET-OH
• Benzyloxycarbonyl-Leu-Met
• N-Z-L-Leu-L-Met-OH
• Z-L-LEUCYL-L-METHIONINE
• Einecs 242-612-2
• N-[N-[(phenylmethoxy)carbonyl]-L-leucyl]-L-methionine
• 18830-16-5
• (2S)-2-[[(2S)-4-methyl-2-(phenylmethoxycarbonylamino)pentanoyl]amino]-4-methylsulfanylbutanoic acid
• NSC 333760
• NS00048182
• N-(N-((Phenylmethoxy)carbonyl)-L-leucyl)-L-methionine
• N-cbz-l-leucyl-l-methionine
• L-Methionine, N-[(phenylmethoxy)carbonyl]-L-leucyl- (9CI)
• Z-Leu-Met-OH

• Inchi： 1S/C19H28N2O5S/c1-13(2)11-16(17(22)20-15(18(23)24)9-10-27-3)21-19(25)26-12-14-7-5-4-6-8-14/h4-8,13,15-16H,9-12H2,1-3H3,(H,20,22)(H,21,25)(H,23,24)/t15-,16-/m0/s1
• InChI Key： IZPLXRUAUHMTGJ-HOTGVXAUSA-N
• SMILES： S(C)CC[C@@H](C(=O)O)NC([C@H](CC(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 396.17200
• Monoisotopic Mass: 396.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 130.03000
• LogP: 3.43180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides